Cas no 1235123-54-2 (2-(2-acetamido-1,3-thiazol-4-yl)-N-(5-methyl-1,3-thiazol-2-yl)acetamide)

• Product Name: 2-(2-acetamido-1,3-thiazol-4-yl)-N-(5-methyl-1,3-thiazol-2-yl)acetamide
• CAS No: 1235123-54-2
• MF: C₁₁H₁₂N₄O₂S₂
• MW: 296.368578910828
• CID: 6532766
• Update Time: 2025-06-13

2-(2-acetamido-1,3-thiazol-4-yl)-N-(5-methyl-1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-acetamido-1,3-thiazol-4-yl)-N-(5-methyl-1,3-thiazol-2-yl)acetamide
• 4-Thiazoleacetamide, 2-(acetylamino)-N-(5-methyl-2-thiazolyl)-

• Inchi： 1S/C11H12N4O2S2/c1-6-4-12-10(19-6)15-9(17)3-8-5-18-11(14-8)13-7(2)16/h4-5H,3H2,1-2H3,(H,12,15,17)(H,13,14,16)
• InChI Key： AVKUTTYOGRAGFM-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC2=NC=C(C)S2)=O)N=C1NC(C)=O

Experimental Properties

• Density: 1.496±0.06 g/cm3(Predicted)
• pka: 8.00±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-acetylarylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides N-acetylarylamines

Additional information on 2-(2-acetamido-1,3-thiazol-4-yl)-N-(5-methyl-1,3-thiazol-2-yl)acetamide

Introduction to 2-(2-acetamido-1,3-thiazol-4-yl)-N-(5-methyl-1,3-thiazol-2-yl)acetamide (CAS No: 1235123-54-2)

2-(2-acetamido-1,3-thiazol-4-yl)-N-(5-methyl-1,3-thiazol-2-yl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the thiazole derivatives class, which is well-known for its broad spectrum of pharmacological properties. Thiazole-based molecules have been extensively studied for their roles in various therapeutic applications, including antimicrobial, anti-inflammatory, and anticancer agents. The specific structure of this compound incorporates multiple functional groups that contribute to its reactivity and biological efficacy.

The chemical structure of CAS No: 1235123-54-2 features a central thiazole ring system connected to an acetamide moiety and another thiazole ring with a methyl substituent. This arrangement creates a molecule with potential interactions at multiple biological targets. The presence of the acetamido group (NHCOCH₃) enhances the solubility and bioavailability of the compound, making it a promising candidate for drug development. Additionally, the dual thiazole moieties suggest possible synergistic effects when interacting with biological pathways.

In recent years, there has been a surge in research focused on developing novel thiazole derivatives as therapeutic agents. Studies have demonstrated that modifications within the thiazole core can significantly alter the pharmacokinetic and pharmacodynamic properties of these compounds. The specific combination of functional groups in 2-(2-acetamido-1,3-thiazol-4-yl)-N-(5-methyl-1,3-thiazol-2-yl)acetamide positions it as a candidate for further investigation in drug discovery programs.

One of the most compelling aspects of this compound is its potential application in addressing chronic inflammatory diseases. Thiazole derivatives have been shown to modulate inflammatory pathways by inhibiting key enzymes such as COX and LOX. The structural features of CAS No: 1235123-54-2 may allow it to interact with these enzymes or other inflammatory mediators, thereby reducing inflammation and associated symptoms. Preliminary in vitro studies have suggested that this compound exhibits promising anti-inflammatory activity, which warrants further exploration.

The synthesis of CAS No: 1235123-54-2 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the thiazole precursors followed by condensation reactions to form the desired structure. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to introduce the various substituents efficiently. The challenge lies in achieving regioselectivity and minimizing side reactions, which are critical for obtaining a pure final product.

The pharmacological profile of 2-(2-acetamido-1,3-thiazol-4-yl)-N-(5-methyl-1,3-thiazol-2-yl)acetamide is still under investigation, but early findings are encouraging. Animal models have been used to assess its efficacy in various disease models, including inflammation and pain management. The compound’s ability to cross the blood-brain barrier is also being evaluated, as this property is crucial for treating neurological disorders. If proven effective, this could open up new avenues for therapeutic intervention.

In conclusion, CAS No: 1235123-54-2 represents a significant advancement in the development of thiazole-based pharmaceuticals. Its unique structure and potential biological activities make it a valuable asset in drug discovery efforts. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in addressing complex diseases.